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Compound of Interest

Compound Name: ZW290

Cat. No.: B306964 Get Quote

Initial research indicates that "ZW290" is not a chemical or hazardous substance but rather a

part number associated with electronic connectors manufactured by Samtec. Therefore,

specific chemical disposal procedures for "ZW290" are not applicable. The proper disposal

method pertains to the electronic component itself.

For researchers, scientists, and drug development professionals who may encounter such

components in laboratory equipment, it is crucial to follow established protocols for electronic

waste (e-waste) disposal to ensure safety and environmental responsibility.

General E-Waste Disposal Procedures
Electronic components, like the connectors associated with the part number "ZW290," must be

disposed of in accordance with local and national e-waste regulations. Improper disposal, such

as discarding with general trash, can lead to environmental contamination due to the presence

of materials like lead, mercury, and other heavy metals.

Key Steps for Proper Disposal:

Segregation: Separate electronic waste from other laboratory waste streams such as

chemical, biological, and general waste.

Data Security: Before disposing of any electronic equipment that may have stored data,

ensure all sensitive information is securely erased.[1] For components like connectors, this is

not typically a concern.
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Consult Institutional Policies: Adhere to your organization's specific guidelines for e-waste

disposal. Most research institutions and corporations have dedicated procedures and waste

collection services.

Certified E-Waste Recycling: Utilize certified e-waste recycling services.[2] These facilities

are equipped to safely dismantle and recycle electronic components, recovering valuable

materials and managing hazardous substances appropriately.[3][4] Look for certifications

such as R2 (Responsible Recycling) or e-Stewards.[2]

Manufacturer Take-Back Programs: Some manufacturers offer programs to take back and

recycle their old products.[5] Check with the equipment or component manufacturer for

available recycling options.

Regulatory Framework
In the United States, the primary regulation governing the disposal of hazardous waste, which

can include certain types of e-waste, is the Resource Conservation and Recovery Act (RCRA).

[6][7] Additionally, many states have their own specific laws regarding e-waste disposal, with

some mandating the recycling of electronic devices.[7][8][9] It is the responsibility of the

generator of the waste to ensure compliance with all applicable federal, state, and local

regulations.[8]

E-Waste Disposal Workflow
The following diagram illustrates a typical workflow for the proper disposal of electronic

components in a laboratory setting.
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Quantitative Data on E-Waste
While specific quantitative data for "ZW290" components is not available, the broader context

of e-waste highlights the importance of proper disposal.

E-Waste Statistic Value/Fact

Global E-Waste Generation (2019) 53.6 million metric tonnes

Recycling Rate (U.S.)
Less than 25% of all electronic waste is

recycled.[10]

Energy Savings

Recycling one million laptops saves the energy

equivalent to the electricity used by over 3,500

U.S. homes per year.[10]

Resource Recovery

Mining for metals like copper, gold, and

aluminum is reported to be significantly more

expensive than recycling them from old

electronics.[10]

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and environmentally responsible disposal of electronic components, contributing to a circular

economy and minimizing the environmental impact of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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